Cas no 54192-20-0 (2-Butanol, 3-chloro-, acetate, (2R,3R)-rel-)

• Product Name: 2-Butanol, 3-chloro-, acetate, (2R,3R)-rel-
• CAS No: 54192-20-0
• MF: C₆H₁₁ClO₂
• MW: 150.603341341019
• CID: 1587942
• PubChem ID: 12575188
• Update Time: 2025-05-25

2-Butanol, 3-chloro-, acetate, (2R,3R)-rel- Chemical and Physical Properties

Names and Identifiers

• 2-Butanol, 3-chloro-, acetate, (2R,3R)-rel-
• 2-Butanol, 3-chloro-, acetate, (2R,3R)-rel- (9CI)
• DTXSID10110028
• rel-(2R,3R)-3-Chlorobutan-2-yl acetate
• 54192-20-0
• [(2R,3R)-3-chlorobutan-2-yl] acetate

• Inchi： 1S/C6H11ClO2/c1-4(7)5(2)9-6(3)8/h4-5H,1-3H3/t4-,5-/m1/s1
• InChI Key： NCIUPQANRXKHMV-RFZPGFLSSA-N
• SMILES： Cl[C@H](C)[C@@H](C)OC(C)=O

Computed Properties

• Exact Mass: 150.045
• Monoisotopic Mass: 150.045
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3A^2
• XLogP3: 1.6

Additional information on 2-Butanol, 3-chloro-, acetate, (2R,3R)-rel-

Compound CAS No. 54192-20-0: 2-Butanol, 3-chloro-, acetate, (2R,3R)-rel-

The compound CAS No. 54192-20-0, also known as 2-butanol, 3-chloro-, acetate, (2R,3R)-rel-, is a chiral organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and fine chemicals. This compound is characterized by its stereochemistry, specifically the (2R,3R) configuration, which plays a crucial role in its biological activity and chemical reactivity. Recent studies have highlighted its potential as an intermediate in the synthesis of bioactive molecules and its role in asymmetric catalysis.

Structural Insights and Physical Properties

CAS No. 54192-20-0 is a derivative of 2-butanol with a chlorine substituent at the 3-position and an acetate group attached to the hydroxyl oxygen. The molecule exhibits a tetrahedral geometry at both the chiral centers (C2 and C3), which contributes to its optical activity. The compound has a molecular weight of approximately 167.6 g/mol and a boiling point of around 115°C under standard conditions. Its solubility in water is moderate, making it suitable for various organic reactions.

Synthesis and Chemical Reactivity

The synthesis of CAS No. 54192-20-0 typically involves multi-step processes that include alkylation, acetylation, and stereochemical control during the formation of chiral centers. Recent advancements in asymmetric synthesis have enabled the efficient preparation of this compound with high enantiomeric excess (ee). Its reactivity is influenced by the presence of the chlorine atom and the acetyl group; for instance, the chlorine can act as a leaving group in substitution reactions, while the acetyl group can participate in nucleophilic attacks under specific conditions.

Applications in Pharmaceutical Chemistry

One of the most promising applications of CAS No. 54192-20-0 lies in its use as an intermediate in drug discovery programs. Its chiral centers make it an ideal candidate for constructing complex molecular architectures required in medicinal chemistry. For example, recent studies have demonstrated its utility in the synthesis of β-lactam antibiotics and other bioactive compounds with specific stereochemical requirements.

Environmental Impact and Safety Considerations

While CAS No. 54192-20-0 is not classified as a hazardous chemical under current regulations, its environmental impact remains a topic of interest for researchers. Studies on its biodegradation pathways have shown that it undergoes microbial transformation under aerobic conditions, suggesting that it poses minimal risk to aquatic ecosystems when properly managed.

Future Prospects and Research Directions

The ongoing research on CAS No. 54192-20-0 focuses on optimizing its synthesis pathways to enhance yield and reduce costs while maintaining high stereochemical purity. Additionally, investigations into its potential applications in green chemistry and sustainable processes are gaining momentum. As new findings emerge from academic and industrial laboratories worldwide, this compound is expected to play an increasingly important role in advancing chemical science.

In conclusion, CAS No. 54192-20-0, or (2R,3R)-rel-(chloro(ethyl)acetic acid) as it is sometimes referred to in scientific literature, represents a versatile building block with wide-ranging applications across multiple disciplines. Its unique stereochemistry and reactivity make it an invaluable tool for chemists striving to develop innovative solutions in pharmaceuticals and beyond.